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Compound of Interest

Compound Name: Eugenol-d3

Cat. No.: B568768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal safety data sheet (SDS). Eugenol-d3 is a deuterated form of Eugenol, and specific

safety and toxicity data for the deuterated compound are limited. Therefore, this guide largely

relies on the established safety profile of Eugenol as a close surrogate. It is imperative to

consult the official SDS provided by the supplier before handling Eugenol-d3 and to conduct a

thorough risk assessment for any specific experimental protocol.

Introduction
Eugenol-d3, the deuterium-labeled analogue of Eugenol, serves as a critical internal standard

for the precise quantification of Eugenol in various biological and chemical matrices using mass

spectrometry-based methods. While the substitution of protium with deuterium is not expected

to significantly alter the macroscopic chemical hazards, adherence to strict safety protocols is

paramount to ensure the well-being of laboratory personnel. This guide provides a

comprehensive overview of the health and safety considerations, handling procedures, and

emergency responses pertinent to Eugenol-d3.

Chemical and Physical Properties
The physical and chemical properties of Eugenol are summarized below. These values should

be considered as close approximations for Eugenol-d3.
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Property Value Reference

Chemical Formula C₁₀H₉D₃O₂ [1]

Molecular Weight 167.22 g/mol [1]

Appearance
Colorless to pale yellow oily

liquid
[2]

Odor Pleasant, spicy, clove-like [2]

Boiling Point 254 °C (489 °F; 527 K) [2]

Melting Point -7.5 °C (18.5 °F; 265.6 K) [2]

Density 1.06 g/cm³ [2]

Flash Point 104 °C (219 °F; 377 K) [2]

Solubility

Soluble in ethanol, ether, and

chloroform. Slightly soluble in

water.

[3]

Toxicological Data
Toxicological data for Eugenol are provided as a reference for assessing the potential hazards

of Eugenol-d3.

Parameter Value Species Reference

LD50 (Oral) 1930 mg/kg Rat [3][4]

LD50 (Oral) 2680 mg/kg Rat [5]

LD50 (Oral) >2,000 mg/kg Rat [6][7]

LC50 (Inhalation) >2.58 mg/L (4 hours) Rat [6]

Health Effects:

Ingestion: Harmful if swallowed.[4] Ingestion of large amounts may cause gastrointestinal

irritation, nausea, vomiting, and diarrhea.[4][8] In severe cases of overdose, it can lead to
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liver damage, convulsions, and even coma.[2][8]

Inhalation: May cause respiratory tract irritation.[8] High concentrations of vapor can lead to

dizziness and shallow breathing.[8]

Skin Contact: Causes skin irritation.[4][5] Prolonged or repeated contact may lead to allergic

contact dermatitis.[4][8]

Eye Contact: Causes serious eye irritation and may lead to burns.[1][5][8]

Hazard Identification and Classification
Based on the data for Eugenol, Eugenol-d3 should be handled as a hazardous substance.

Hazard Category Classification

Acute Toxicity, Oral Category 4 (Harmful if swallowed)

Skin Irritation Category 2 (Causes skin irritation)

Eye Irritation Category 2A (Causes serious eye irritation)

Skin Sensitization Category 1 (May cause an allergic skin reaction)

NFPA 704 Diamond:

alt text

[8]

Health (Blue): 2 - Can cause temporary incapacitation or residual injury.

Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient

temperatures before ignition can occur.

Instability (Yellow): 0 - Normally stable, even under fire conditions.

Special (White): (No symbol)
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Safe Handling and Storage
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

Skin Protection: Wear impervious gloves such as nitrile or butyl rubber.[4][9] A lab coat or

other protective clothing should be worn to prevent skin contact.[4]

Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood.[7]

If ventilation is inadequate or if aerosols are generated, a NIOSH-approved respirator with an

organic vapor cartridge is recommended.[8]

Handling Procedures
Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[4]

[7]

Use in a well-ventilated area or a chemical fume hood.[7]

Do not eat, drink, or smoke in areas where Eugenol-d3 is handled.[1]

Wash hands thoroughly with soap and water after handling.[5]

Keep containers tightly closed when not in use.[5]

Storage
Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[3][4]

Protect from light and air.[8][10] Storage under an inert atmosphere is recommended.[10]

Keep containers tightly sealed to prevent leakage.[4]

Emergency Procedures
First Aid Measures
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Ingestion: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with

water and give small quantities of water to drink.[1] Seek immediate medical attention.[5]

Inhalation: Move the person to fresh air.[7] If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek medical attention if symptoms persist.

[1]

Skin Contact: Immediately remove contaminated clothing.[1] Wash the affected area with

plenty of soap and water for at least 15 minutes.[3] If skin irritation or a rash occurs, seek

medical advice.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and

easy to do. Continue rinsing.[1] Seek immediate medical attention.[5]

Spills and Leaks
Small Spills: Remove all ignition sources.[8] Absorb the spill with an inert, non-combustible

material such as sand, earth, or vermiculite.[1][4] Place the absorbed material in a suitable,

labeled container for disposal.[4] Clean the spill area with 60-70% ethanol followed by soap

and water.[8]

Large Spills: Evacuate the area.[1] Wear appropriate PPE, including respiratory protection.[1]

Contain the spill to prevent it from entering drains or waterways.[7] Follow the same

procedure as for small spills for cleanup.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[3][5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The substance is combustible.[8] When heated to decomposition, it may

emit acrid smoke and irritating fumes of carbon monoxide and carbon dioxide.[4][5]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Disposal Considerations
All waste must be handled in accordance with local, state, and federal regulations.[4] Dispose

of the chemical and any contaminated materials through a licensed waste disposal contractor.

[1] Do not allow the material to enter drains or waterways.[7]

Experimental Protocols
The following is a general protocol for the use of Eugenol-d3 as an internal standard. This

should be adapted based on the specific requirements of the experiment and a thorough risk

assessment.

Preparation of Stock and Working Solutions
Risk Assessment: Before starting, perform a risk assessment for the preparation of solutions,

considering the concentration and volume.

PPE: Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.

Ventilation: Conduct all weighing and solution preparation in a chemical fume hood.

Procedure:

Accurately weigh the required amount of Eugenol-d3.

Dissolve in a suitable solvent (e.g., methanol or DMSO) to prepare a stock solution of

known concentration.

Prepare working solutions by diluting the stock solution as required for the experiment.

Storage: Store stock and working solutions in tightly sealed containers at -20°C, protected

from light.

Sample Preparation and Analysis
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Spiking: Add a known amount of the Eugenol-d3 internal standard solution to each sample

before extraction.

Extraction: Perform the sample extraction according to the validated method for the analyte

of interest (Eugenol).

Analysis: Analyze the extracted samples using a suitable analytical technique, such as GC-

MS or LC-MS.

Biological Pathways and Visualization
Eugenol has been shown to exert its biological effects through various signaling pathways. One

of the key pathways modulated by Eugenol is the NF-κB (nuclear factor kappa-light-chain-

enhancer of activated B cells) signaling pathway, which plays a crucial role in inflammation and

cell proliferation.[11][12][13] Eugenol can suppress the activation of NF-κB, thereby inhibiting

the expression of downstream pro-inflammatory and proliferative genes.[11][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b568768?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19851710/
https://pubmed.ncbi.nlm.nih.gov/35504091/
https://www.researchgate.net/publication/382681363_Eugenol_A_Potential_Modulator_of_Human_Platelet_Activation_and_Mouse_Mesenteric_Vascular_Thrombosis_via_an_Innovative_cPLA2-NF-kB_Signaling_Axis
https://pubmed.ncbi.nlm.nih.gov/19851710/
https://pubmed.ncbi.nlm.nih.gov/35504091/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus

Eugenol IKK Complex
Inhibits

IκBα

Phosphorylates &
Promotes Degradation

NF-κB (p65/p50)

NF-κB-IκBα Complex
(Inactive)

Inhibits

Binds to

Active NF-κB
(p65/p50)

Translocates to
Nucleus upon

IκBα degradation

Nucleus

Pro-inflammatory &
 Proliferative Genes

(e.g., COX-2, Cyclin D1)

Inflammation &
Cell Proliferation

Leads to
Induces Transcription

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receipt of
Eugenol-d3

Inspect Container
for Damage

Store in Cool, Dry,
Well-Ventilated Area
(Protect from light)

Conduct
Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle in
Chemical Fume Hood

Perform Experiment
(e.g., solution prep,

sample spiking)

Spill Occurs

Potential

Collect Waste
(Chemical & Contaminated Materials)

Follow Spill
Cleanup Procedure

Dispose of Waste via
Licensed Contractor

End of Process

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b568768?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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